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Compound of Interest

Compound Name: 2-(4-Ethoxybenzoyl)oxazole

CAS No.: 898760-17-3

Cat. No.: B1325398 Get Quote

2-(4-Ethoxybenzoyl)oxazole is a heterocyclic compound featuring a benzoyl group attached

to an oxazole ring. The oxazole ring is a common motif in biologically active compounds.[1][2]

The ethoxybenzoyl moiety is also prevalent in various chemical entities. The overall structure

suggests that while it may not be acutely toxic, it warrants careful handling due to the potential

for reactivity and biological interaction.

Hazard Identification and Risk Assessment
Based on the analysis of related chemical structures, the primary hazards associated with 2-(4-
Ethoxybenzoyl)oxazole are likely to be:

Skin and Eye Irritation: Many benzoyl and oxazole compounds are known to cause skin and

eye irritation.[3][4] Prolonged or repeated contact may lead to dermatitis.[5]

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause irritation to the

respiratory system.[4]

Potential for Skin Sensitization: Some related compounds have been shown to cause allergic

skin reactions upon repeated exposure.[5]

Harmful if Swallowed or Inhaled: Ingestion and inhalation should be avoided, as related

compounds have demonstrated toxicity through these routes of exposure.[3][5][6]
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GHS Hazard Classification (Anticipated)

While a definitive GHS classification is not available, based on analogous compounds, it is

prudent to handle 2-(4-Ethoxybenzoyl)oxazole as if it possesses the following hazards:

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 GHS07 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 GHS07 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A GHS07 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3 GHS07 Warning

H335: May

cause respiratory

irritation

This table is predictive and should be used for preliminary risk assessment pending the

availability of a certified SDS.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment is essential.

Engineering Controls
Ventilation: All handling of solid 2-(4-Ethoxybenzoyl)oxazole and its solutions should be

conducted in a well-ventilated laboratory. For procedures that may generate dust or aerosols,
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a chemical fume hood is mandatory.[7]

Contained Systems: For larger scale operations or repetitive tasks, the use of glove boxes or

other contained systems should be considered to minimize the risk of inhalation and skin

contact.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the frontline defense for laboratory personnel.

Protection Type Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary when handling

larger quantities or if there is a

significant splash risk.

To protect against dust

particles and splashes of

solutions containing the

compound. Conformance to

OSHA 29 CFR 1910.133 or

European Standard EN166 is

recommended.[8]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A lab

coat or chemical-resistant

apron must be worn.

To prevent direct skin contact,

which may lead to irritation or

sensitization.[3][4][5] Glove

compatibility should be verified

for the specific solvents being

used.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or fume

hood. If dusts are generated

and engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

particulate filter (e.g., N95,

P100) should be used.

To prevent inhalation of

airborne particles, which may

cause respiratory tract

irritation.[4]

Safe Handling and Storage Protocols
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Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory

environment.

Handling
Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

[3][9]

Grounding: When transferring large quantities of the solid, take precautionary measures

against static discharge.[7]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before eating, drinking, or smoking.[3]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly while

stirring to avoid splashing.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to prevent potential degradation, especially if the compound is found to be

air-sensitive.[10][11]

Temperature: Storage at room temperature is generally acceptable, though for enhanced

stability, refrigeration (2-8°C) in a sealed container may be preferable.[12][13]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. If respiratory symptoms occur, seek medical attention.[3]
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Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water. Remove contaminated clothing. If skin irritation persists, get medical

advice/attention.[3]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[3]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

center or doctor if you feel unwell.[9]

Spill Response
Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed, labeled container for disposal.

Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand) and place

it in a sealed, labeled container for disposal.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and collect the material as described above. Ensure

the area is well-ventilated during and after cleanup.

Waste Disposal
All waste containing 2-(4-Ethoxybenzoyl)oxazole should be treated as hazardous chemical

waste.

Segregation: Segregate waste containing this compound from other waste streams.[8]

Containerization: Place solid waste in a clearly labeled, sealed container. Liquid waste

should be stored in a compatible, sealed, and labeled container.[8]

Disposal: Dispose of the contents and container in accordance with all applicable federal,

state, and local regulations. This may involve incineration at an approved waste disposal

facility.[3][8]
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Toxicological Information: An Evidence-Based
Postulation
While specific toxicological data for 2-(4-Ethoxybenzoyl)oxazole is not readily available, the

known effects of related compounds provide a basis for a cautious approach.

Benzoyl Compounds: Benzoyl peroxide and benzoyl chloride are known irritants and can be

sensitizers.[5][14] Some benzoyl compounds are harmful if swallowed or inhaled.[15]

Oxazole Derivatives: The oxazole moiety is present in many pharmaceuticals and

biologically active molecules, indicating a potential for interaction with biological systems.[1]

The biological effects are highly dependent on the overall structure of the molecule.

Phenoxyacetic Acid Derivatives (Structural Analogy): Some related structures, like 2,4-

Dichlorophenoxyacetic acid (2,4-D), are known to be toxic and have been associated with a

range of adverse health effects, including potential carcinogenicity and the induction of

oxidative stress.[6][16][17][18] It is important to note that 2-(4-Ethoxybenzoyl)oxazole is

structurally distinct from these herbicides, but this information underscores the need for

caution when handling novel chemical entities.

Experimental Protocols: A Framework for Safe
Practice
Protocol for Weighing and Preparing a Solution

Preparation: Don all required PPE (lab coat, safety glasses, and nitrile gloves).

Engineering Control: Perform all operations within a chemical fume hood.

Weighing: Tare a suitable container on an analytical balance. Carefully transfer the desired

amount of 2-(4-Ethoxybenzoyl)oxazole to the container using a spatula, minimizing any

dust generation.

Dissolution: Add the solvent to the container with the solid. Stir the mixture gently until the

solid is fully dissolved.

Storage: If the solution is to be stored, transfer it to a clearly labeled, sealed container.
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Cleanup: Decontaminate the balance and surrounding surfaces. Dispose of any

contaminated materials (e.g., weighing paper, gloves) in the appropriate hazardous waste

container.

Post-Handling: Wash hands thoroughly.

Workflow for Safe Handling

Preparation Handling Cleanup & Disposal

Don PPE Verify Fume Hood Operation Weigh Compound Prepare Solution Decontaminate Work Area Segregate and Dispose of Waste Remove PPE Wash Hands

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 2-(4-Ethoxybenzoyl)oxazole.

Conclusion: A Commitment to Safety
The responsible and safe handling of 2-(4-Ethoxybenzoyl)oxazole is paramount for protecting

laboratory personnel and the environment. While this guide provides a robust framework based

on the available data for structurally related compounds, it is not a substitute for a compound-

specific Safety Data Sheet. Researchers should always exercise due diligence and adhere to

the highest standards of laboratory safety when working with this and any other novel chemical

entity. Continuous risk assessment and adherence to established protocols are the

cornerstones of a safe and productive research environment.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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